2-Ammonioethanesulfonate

• CAS No.: 107-35-7
• Product Name: 2-Ammonioethanesulfonate
• Molecular Formula: C2H7NO3S
• Molecular Weight: 125.15 g/mol
• IUPAC Name: 2-azaniumylethanesulfonate
• Standard InChI: InChI=1S/C2H7NO3S/c3-1-2-7(4,5)6/h1-3H2,(H,4,5,6)
• Standard InChIKey: XOAAWQZATWQOTB-UHFFFAOYSA-N
• Impurities: Taurine is a white crystalline powder that is almost odourless but with a slightly acidic taste. It contains by specification at least 98.0 % taurine in dried substance. Analysis of five batches of the active substance showed an average content of 99.5 +/- 0.1 % taurine and a loss on drying of 0.07 +/- 0.01 %.11 The final additive may be formulated by adding a maximum 0.8 % of an anti-caking agent (SiO2). Three batches of the additive were analysed for impurities, one batch with six replicate samples and another batch with three replicate samples. In all batches, sulphated ash was < 0.06 % (in one batch residue on ignition 0.06 %), chloride < 0.01 %, sulphate < 0.01 %, ammonium salt < 0.02 %, related substances < 0.2 %, heavy metals (expressed as lead) < 10 mg/kg and arsenic < 1.0 mg/kg (two batches).
• SMILES: C(CS(=O)(=O)[O-])[NH3+]
• Canonical SMILES: C(CS(=O)(=O)[O-])[NH3+]
• Appearance: A crystalline solid
• Boiling Point: It decomposes before reaching boiling point (325ºC)
• Colorform: Colorless crystals; Monoclinic prisms from wate
• Density: Density = 1.7 g/cu cm
• Melting Point: 572 °F (decomposes) (NTP, 1992); 300 °C; 328.0 °C; Mp 328 ° (320-325 ° dec.); 325 °C (decomposes); 300°C
• Physical Description: Large white crystals or white powder.; DryPowder; Solid; White to cream coloured crystaline solid
• Description: Taurine, also known as taufon or 2-sulfoethylamine, belongs to the class of organic compounds known as organosulfonic acids. Organosulfonic acids are compounds containing the sulfonic acid group, which has the general structure RS(=O)2OH (R is not a hydrogen atom). Taurine exists as a solid, soluble (in water), and an extremely strong acidic compound (based on its pKa). Taurine has been found throughout most human tissues, and has also been detected in most biofluids, including breast milk, cerebrospinal fluid, blood, and feces. Within the cell, taurine is primarily located in the peroxisome. Taurine exists in all eukaryotes, ranging from yeast to humans. Taurine participates in a number of enzymatic reactions. In particular, Chenodeoxycholoyl-CoA and taurine can be converted into taurochenodesoxycholic acid through the action of the enzyme bile acid-coa:amino acid N-acyltransferase. In addition, Choloyl-CoA and taurine can be converted into taurocholic acid; which is mediated by the enzyme bile acid-coa:amino acid N-acyltransferase. In humans, taurine is involved in the taurine and hypotaurine metabolism pathway, congenital bile acid synthesis defect type II pathway, congenital bile acid synthesis defect type III pathway, and the cerebrotendinous xanthomatosis (CTX) pathway. Taurine is also involved in a few metabolic disorders, which include 27-hydroxylase deficiency, the familial hypercholanemia (fhca) pathway, and the zellweger syndrome pathway.; Taurine is an amino sulfonic acid that is the 2-amino derivative of ethanesulfonic acid. It is a naturally occurring amino acid derived from methionine and cysteine metabolism. An abundant component of fish- and meat-based foods, it has been used as an oral supplement in the treatment of disorders such as cystic fibrosis and hypertension. It has a role as a human metabolite, an antioxidant, a mouse metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite, a glycine receptor agonist, a nutrient and a radical scavenger. It is a conjugate acid of a 2-aminoethanesulfonate. It is a tautomer of a taurine zwitterion.; Taurine, whose chemical name is 2-aminoethanesulfonic acid, is one of the most abundant amino acids in several organs. It plays important role in essential biological processes. This conditional amino acid can be either be manufactured by the body or obtained in the diet mainly by the consumption of fish and meat. The supplements containing taurine were FDA approved by 1984 and they are hypertonic injections composed by cristalline amino acids.
• Purity: >95% (or refer to the Certificate of Analysis)
• Shelf Life: Taurine (three batches, stored in polyethylene sealed bags) was demonstrated to have a shelf-life of 36 months at 25 geg C. Shelf-life was measured under accelerated conditions at 40 °C and no loss was observed for six months (three batches).; Stable under recommended storage conditions.
• Solubility: 50 to 100 mg/mL at 74.3° F (NTP, 1992); 65 g/L in cold water; 0.64 M; 80.7 mg/mL at 20 °C; In water, 94.9 g/L at 25 °C; Soluble in 15.5 parts of water at 12 °C; 100 parts of 95% alcohol dissolves 0.004 parts at 17 °C; insoluble in absolute alcohol; 80.7 mg/mL; Soluble in water; Soluble (in ethanol); 1.2 [ug/mL]
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Taufon; Tauphon; Taurine; Taurine Hydrochloride; Taurine Zinc Salt (2:1); Taurine, Monopotassium Salt
• Vapor Pressure: 1.7X10-7 mm Hg at 25 °C (est)
• Reference: 1. Schaffer, S., and Kim, H.W. Effects and mechanisms of taurine as a therapeutic agent. Biomol. Ther. (Seoul) 26(3), 225-241 (2018).; 2. Choi, E.-J., Tang, Y., Lee, C.B., et al. Investigation of antioxidant and anticancer potential of taurine by means of multiple chemical and biological assays. Taurine 9 (2018).; 3. Mele, A., Manturano, P., De Bellis, M., et al. A long-term treatment with taurine prevents cardiac dysfunction in mdx mice. Transl. Res. 204, 82-99 (2019).; 4. Louzada, P.R., Lima, A.C.P., Mendonça-Silva, D.L., et al. Taurine prevents the neurotoxicity of ß-amyloid and glutamate receptor agonists: Activation of GABA receptors and possible implications for Alzheimer’s disease and other neurological disorders. FASEB J. 18(3), 511-518 (2004).
• PubChem Compound: 4068592
• Last Modified: Nov 11 2021